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Monoglyceride

| Glyceryl 1-Monooctanoate [1] | Monocaprylin, Monooctanoin | - MIC: 200 mg/L. (~0.92 mM) vs C.
albicans [1]

e Broad testing: 0-32.5 mg/L [1] | Broad-spectrum: Active against Gram-positive (S. aureus), Gram-
negative (E. coli, K. pneumoniae) bacteria, and pathogenic yeast (C. albicans) and fungi [1]. |
Membrane destabilization, leading to cell lysis and death [2]. | | Glycerol Monolaurate (GML) [3] [4]
[5] | Lauricidin, Glyceryl Monolaurate | - Bactericidal: ~0.3 mM (~2100 pg/mL) vs S. aureus biofilms [3].

e In milk: 3000 pg/mL (human milk level) [4]. | Potent vs. Gram-positive: Highly effective against S.
aureus, B. subtilis, C. perfringens [4]. Less active against Gram-negative bacteria; synergy with some
antibiotics [3]. | Membrane disruption, inhibition of virulence factor and toxin production, anti-
inflammatory signaling via NF-kB [3] [5]. | | Lauric Acid [3] [2] | Dodecanoic Acid | - Bactericidal: ~0.3
mM vs S. aureus biofilms [3].

¢ Requires ~400-fold higher concentration than GML for similar anti-inflammatory effect [4]. | Similar to
GML but less potent; activity is model-dependent [3] [2]. | Fatty acid inserts into and disrupts the
bacterial cell membrane [2]. |
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Detailed Experimental Data and Protocols

For researchers aiming to replicate or build upon these findings, here is a summary of key experimental

methodologies from the literature.

¢ Biofilm Synergy Assay (GML): Pre-formed S. aureus biofilms on silk sutures or silicone coupons
were treated with GML (~0.3 mM) alone or in combination with aminoglycoside antibiotics (e.g., 1-20
pg/ml gentamicin) for 16 hours [3]. Viability was quantified by counting Colony Forming Units (CFU)
from sonicated samples. Synergy was determined when the combination eliminated all detectable
viable bacteria, which antibiotics alone could not achieve [3].

¢ Milk Antimicrobial Activity (GML): The intrinsic activity of human milk, which contains high levels of
GML (~3000 pg/ml), was tested against various bacteria [4]. To confirm GML's role, lipids (including
GML) were extracted from human milk using 80% ethanol, which removed antimicrobial activity.
Activity was restored by adding back purified GML (3000 pg/ml) [4].

¢ Anti-inflammatory Mechanism (GML): HD11 avian macrophages were pre-treated with GML (10
pg/mL) for 12 hours, then stimulated with LPS (2 pug/mL) for another 12 hours [5]. Anti-inflammatory
effects were assessed by measuring the suppression of pro-inflammatory cytokines (IL-1[3, IL-6, TNF-
a) and inhibition of the NF-kB signaling pathway via RT-gPCR and western blot [5].

Mechanisms of Antimicrobial Action

The antimicrobial lipids primarily target the bacterial cell membrane, but some also exhibit significant

immunomodulatory effects.

e Membrane Disruption: As single-chain amphiphiles, monoglycerides can integrate into phospholipid
bilayers of bacterial cell membranes [2]. This integration disrupts membrane integrity and function,
leading to leakage of cellular contents, loss of membrane potential, and cell death [2]. GML's
surfactant properties may also help it penetrate the biofilm matrix, facilitating access to embedded
bacteria [3].

¢ Anti-inflammatory and Immunomodulatory Effects: GML has demonstrated the ability to modulate
host immune responses, a property not widely reported for other monoglycerides like monocaprylin. It
can suppress LPS-induced pro-inflammatory cytokine production (IL-1[3, IL-6, TNF-a) in macrophages
by inhibiting the TLR4/NF-kB signaling pathway [5]. It also promotes a shift in macrophage
polarization from the pro-inflammatory M1 state to the anti-inflammatory M2 state [5].

The following diagram illustrates the primary antibacterial and anti-inflammatory mechanisms of GML,

highlighting its multi-faceted bioactivity.
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Key Insights for Research and Development

e Potency Hierarchy: For targeting Gram-positive pathogens, GML is typically the most potent
monoglyceride. Glyceryl 1-monooctanoate offers a broader, but generally weaker, spectrum that
includes Gram-negative bacteria and fungi [1] [4].

e Synergy Potential: GML shows documented synergy with specific classes of antibiotics (e.qg.,
aminoglycosides) against biofilms, a critical consideration for combating resistant infections [3].

e Multi-Functional Activity: GML possesses a unique dual mechanism, combining direct antimicrobial
activity with host-directed anti-inflammatory effects, which may be advantageous for treating infection-
related inflammation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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